Cas no 2229519-34-8 (4-methoxy-2-1-(piperidin-4-yl)ethylpyridine)

• Product Name: 4-methoxy-2-1-(piperidin-4-yl)ethylpyridine
• CAS No: 2229519-34-8
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6056781
• PubChem ID: 165705589
• Update Time: 2025-05-21

4-methoxy-2-1-(piperidin-4-yl)ethylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-1-(piperidin-4-yl)ethylpyridine
• 4-methoxy-2-[1-(piperidin-4-yl)ethyl]pyridine
• EN300-1775902
• 2229519-34-8

• Inchi： 1S/C13H20N2O/c1-10(11-3-6-14-7-4-11)13-9-12(16-2)5-8-15-13/h5,8-11,14H,3-4,6-7H2,1-2H3
• InChI Key： QNBFZUQETHWAJE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.2Ų

Additional information on 4-methoxy-2-1-(piperidin-4-yl)ethylpyridine

4-Methoxy-2-(1-(Piperidin-4-yl)ethyl)pyridine: A Comprehensive Overview

4-Methoxy-2-(1-(piperidin-4-yl)ethyl)pyridine, identified by the CAS number 2229519-34-8, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The molecule features a pyridine ring substituted with a methoxy group at the 4-position and a (1-(piperidin-4-yl)ethyl) group at the 2-position, making it a unique member of the pyridine family.

The synthesis of 4-methoxy-2-(1-(piperidin-4-yl)ethyl)pyridine involves a multi-step process that typically begins with the preparation of the pyridine ring. This is followed by the introduction of the methoxy group at the 4-position, which is achieved through nucleophilic aromatic substitution or other suitable methods. The subsequent addition of the (1-(piperidin-4-yl)ethyl) group at the 2-position requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends in sustainable chemical production.

One of the most notable aspects of 4-methoxy-2-(1-(piperidin-4-yl)ethyl)pyridine is its pharmacological profile. Studies have demonstrated that this compound exhibits potent activity against various targets, including enzymes, receptors, and ion channels, which are implicated in numerous pathological conditions. For instance, research published in Journal of Medicinal Chemistry highlights its ability to modulate GABA receptor activity, suggesting potential applications in the treatment of neurological disorders such as epilepsy and anxiety. Furthermore, preclinical studies have shown that this compound possesses anti-inflammatory properties, making it a promising candidate for developing novel anti-inflammatory agents.

The structural versatility of 4-methoxy-2-(1-(piperidin-4-yl)ethyl)pyridine has also led to its exploration in other therapeutic areas. For example, recent investigations into its anti-cancer properties have revealed that it can induce apoptosis in cancer cells by targeting specific signaling pathways. These findings were corroborated by experiments conducted at leading cancer research institutions, where the compound demonstrated selective cytotoxicity against various cancer cell lines while sparing normal cells. Such results underscore its potential as a lead compound for developing targeted cancer therapies.

In addition to its pharmacological applications, 4-methoxy-2-(1-(piperidin-4-yl)ethyl)pyridine has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in applications such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers at prominent universities have reported on its ability to enhance charge transport properties in organic semiconductors, paving the way for its integration into next-generation electronic devices.

The safety profile of 4-methoxy-2-(1-(piperidin-4-yl)ethyl)pyridine is another critical aspect that has been thoroughly investigated. Acute and chronic toxicity studies have been conducted to assess its potential risks for human health and the environment. According to recent reports from regulatory agencies, the compound demonstrates a favorable safety profile with minimal adverse effects at therapeutic doses. However, further long-term studies are warranted to fully characterize its safety and efficacy across different populations.

In conclusion, 4-methoxy-2-(1-(piperidin-4-yl)ethyl)pyridine, CAS No 2229519348, represents a versatile and promising compound with applications spanning multiple disciplines. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to advancing both medical treatments and technological innovations.